Cas no 833-96-5 (3-(Pentafluorothio)benzoic Acid)

3-(Pentafluorothio)benzoic Acid is a fluorinated aromatic compound featuring a pentafluorothio (–S–F₅) substituent attached to a benzoic acid core. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis, particularly as a building block for introducing sulfur-fluorine motifs. The electron-withdrawing nature of the pentafluorothio group enhances the acidity of the carboxyl functionality, facilitating derivatization reactions. Its high thermal and chemical stability suits demanding applications in organofluorine chemistry. The compound’s distinct properties also support its use in material science, where fluorinated aromatic systems are sought for their low surface energy and resistance to degradation. Handling requires standard precautions for fluorinated organics.

3-(Pentafluorothio)benzoic Acid structure

833-96-5 structure

Product Name:3-(Pentafluorothio)benzoic Acid

CAS No:833-96-5

MF:C₇H₅F₅O₂S

MW:248.1704185009

MDL:MFCD03788519

CID:1072369

PubChem ID:2779209

Update Time:2025-10-15

3-(Pentafluorothio)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-(Pentafluorosulfanyl)benzoic acid
- 3-(Pentafluorothio)benzoic acid
- 3-(pentafluoro-λ<sup>6</sup>-sulfanyl)benzoic acid
- 3-Sulfurpentafluorobenzoic acid
- DTXSID60381322
- 3-(Pentafluoro-l6-sulfanyl)benzoic acid
- 3-Carboxyphenylsulfur pentafluoride
- F84190
- 3-(pentafluoro-lambda6-sulphanyl)benzoic acid
- 2137943-56-5
- PS-11294
- AKOS005255153
- EN300-176866
- 3-pentafluorosulfanylbenzoic acid
- 3-(pentafluoro-lambda6-sulfanyl)benzoic acid
- AKFDIYXSRGLRAB-UHFFFAOYSA-N
- 833-96-5
- SCHEMBL1169066
- MFCD03788519
- CS-0456068
- 3-(pentafluoro-lambda~6~-sulfanyl)benzoic acid
- BBL100820
- STL554614
- 3-(Pentafluorothio)benzoic Acid
- MDL： MFCD03788519
- Inchi： 1S/C7H5F5O2S/c8-15(9,10,11,12)6-3-1-2-5(4-6)7(13)14/h1-4H,(H,13,14)
- InChI Key： AKFDIYXSRGLRAB-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(=O)O)C=1)(F)(F)(F)(F)F

Computed Properties

Exact Mass: 247.99304138g/mol
Monoisotopic Mass: 247.99304138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Melting Point: 159-160℃

3-(Pentafluorothio)benzoic Acid Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：6.1

3-(Pentafluorothio)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	066624-250mg	3-(Pentafluorothio)benzoic acid	833-96-5	90%	250mg	1802CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	066624-1g	3-(Pentafluorothio)benzoic acid	833-96-5	90%	1g	5559CNY	2021-05-07
Matrix Scientific	066624-1g	3-Sulfurpentafluorobenzoic acid, 90%	833-96-5	90%	1g	$550.00	2023-09-10
Fluorochem	065846-5g	3-(Pentafluorosulfanyl)benzoic acid	833-96-5	95%	5g	£128.00	2021-07-01
Fluorochem	065846-25g	3-(Pentafluorosulfanyl)benzoic acid	833-96-5	95%	25g	£512.00	2021-07-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	066624-1g	3-(Pentafluorothio)benzoic acid	833-96-5	90%	1g	5559.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	066624-250mg	3-(Pentafluorothio)benzoic acid	833-96-5	90%	250mg	1802.0CNY	2021-07-10
Fluorochem	065846-1g	3-(Pentafluorosulfanyl)benzoic acid	833-96-5	95%	1g	￡124.00	2022-03-01
Apollo Scientific	PC0800-1g	3-(Pentafluorothio)benzoic acid	833-96-5	95%	1g	£295.00	2025-02-19
Apollo Scientific	PC0800-5g	3-(Pentafluorothio)benzoic acid	833-96-5	95%	5g	£895.00	2025-02-19